Cas no 152705-72-1 (2-(Bromomethyl)hexa-1,5-diene)

• Product Name: 2-(Bromomethyl)hexa-1,5-diene
• CAS No: 152705-72-1
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 2779013
• PubChem ID: 14923931
• Update Time: 2024-03-01

2-(Bromomethyl)hexa-1,5-diene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)hexa-1,5-diene
• 1,5-Hexadiene, 2-(bromomethyl)-
• 2-(Bromomethyl)-1,5-hexadiene

• Inchi： 1S/C7H11Br/c1-3-4-5-7(2)6-8/h3H,1-2,4-6H2
• InChI Key： VZAXJVWEBKIVHH-UHFFFAOYSA-N
• SMILES： BrCC(=C)CCC=C

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides